Cas no 107433-19-2 (Benzoic acid,4-[hydroxy[5-(1H-imidazol-1-yl)-2-methylphenyl]methyl]-3,5-dimethyl-)

• Product Name: Benzoic acid,4-[hydroxy[5-(1H-imidazol-1-yl)-2-methylphenyl]methyl]-3,5-dimethyl-
• CAS No: 107433-19-2
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 1183629
• PubChem ID: 121911
• Update Time: 2025-04-20

Benzoic acid,4-[hydroxy[5-(1H-imidazol-1-yl)-2-methylphenyl]methyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[hydroxy[5-(1H-imidazol-1-yl)-2-methylphenyl]methyl]-3,5-dimethyl-
• alpha-(2,6-dimethyl-4-carboxyphenyl)-2-methyl-5-(1-imidazolyl)benzenemethanol
• 107433-19-2
• B55P5F839E
• Y-20811 free acid
• DTXSID801031357
• PD160122
• Benzoic acid, 4-(hydroxy(5-(1H-imidazol-1-yl)-2-methylphenyl)methyl)-3,5-dimethyl-
• Q27274389
• QSAHHFJAWATNBG-UHFFFAOYSA-N
• SCHEMBL5189595
• UNII-B55P5F839E

• Inchi： 1S/C20H20N2O3/c1-12-4-5-16(22-7-6-21-11-22)10-17(12)19(23)18-13(2)8-15(20(24)25)9-14(18)3/h4-11,19,23H,1-3H3,(H,24,25)
• InChI Key： QSAHHFJAWATNBG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1C)N1C=NC=C1)C1C(C)=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.4Ų